Cas no 1784033-85-7 (tert-butyl 3-hydroxy-9-azabicyclo[3.3.1]nonane-9-carboxylate)

• Product Name: tert-butyl 3-hydroxy-9-azabicyclo[3.3.1]nonane-9-carboxylate
• CAS No: 1784033-85-7
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 4615980
• PubChem ID: 58414822
• Update Time: 2025-06-09

tert-butyl 3-hydroxy-9-azabicyclo[3.3.1]nonane-9-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-hydroxy-9-azabicyclo[3.3.1]nonane-9-carboxylate
• PS-16002
• AB87347
• 934233-73-5
• SCHEMBL910610
• EN300-6481346
• GGTYYYZFCWRSSG-UHFFFAOYSA-N
• endo-9-Boc-9-azabicyclo[3.3.1]nonan-3-ol
• 1784033-85-7
• W14611
• MFCD30738066
• tert-butyl3-hydroxy-9-azabicyclo[3.3.1]nonane-9-carboxylate
• (3-exo)-tert-butyl (1R,5R)-3-hydroxy-9-azabicyclo[3.3.1]nonane-9-carboxylate
• SY100112
• tert-butyl exo-3-hydroxy-9-azabicyclo[3.3.1]nonane-9-carboxylate
• SCHEMBL10106378

• Inchi： 1S/C13H23NO3/c1-13(2,3)17-12(16)14-9-5-4-6-10(14)8-11(15)7-9/h9-11,15H,4-8H2,1-3H3
• InChI Key： GGTYYYZFCWRSSG-UHFFFAOYSA-N
• SMILES： OC1CC2CCCC(C1)N2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl 3-hydroxy-9-azabicyclo[3.3.1]nonane-9-carboxylate

Professional Introduction to Tert-butyl 3-hydroxy-9-azabicyclo[3.3.1]nonane-9-carboxylate (CAS No. 1784033-85-7)

Tert-butyl 3-hydroxy-9-azabicyclo[3.3.1]nonane-9-carboxylate (CAS No. 1784033-85-7) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of bicyclic azaboranes, which are known for their remarkable stability and versatility in drug design. The presence of both hydroxyl and carboxyl functional groups, along with its tert-butyl substituent, makes it a particularly intriguing molecule for further investigation.

The chemical structure of tert-butyl 3-hydroxy-9-azabicyclo[3.3.1]nonane-9-carboxylate consists of a bicyclic framework with an azaborene core, which is a rare structural motif in natural products and synthetic chemistry. This bicyclic system imparts a high degree of rigidity to the molecule, which can be advantageous in terms of binding affinity and selectivity when designing novel therapeutic agents. The hydroxyl group at the 3-position and the carboxylate group at the 9-position provide additional sites for chemical modification, allowing for the development of derivatives with tailored biological activities.

In recent years, there has been growing interest in the development of new scaffolds for drug discovery, particularly those that can mimic the three-dimensional shape and chemical properties of biologically active molecules. The bicyclic azaborane core of tert-butyl 3-hydroxy-9-azabicyclo[3.3.1]nonane-9-carboxylate offers a promising platform for this purpose. For instance, studies have shown that similar scaffolds can be effective in targeting enzymes involved in inflammatory pathways, making this compound a potential candidate for the development of anti-inflammatory drugs.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The tert-butyl group provides a stable handle for further functionalization, while the hydroxyl and carboxylate groups can be used to introduce additional pharmacophores or to link the compound to other molecules via covalent bonds. This flexibility has made tert-butyl 3-hydroxy-9-azabicyclo[3.3.1]nonane-9-carboxylate a valuable tool in synthetic chemistry, particularly for researchers working on fragment-based drug design.

The synthesis of tert-butyl 3-hydroxy-9-azabicyclo[3.3.1]nonane-9-carboxylate presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in multi gram quantities, which is essential for preclinical studies and commercial development. Recent reports have highlighted novel catalytic approaches that can streamline the synthesis process while maintaining high yields and purity.

In addition to its potential as a drug scaffold, tert-butyl 3-hydroxy-9-azabicyclo[3.3.1]nonane-9-carboxylate has also been explored as a ligand in coordination chemistry. The azaborane core can coordinate with various metal ions, forming stable complexes that exhibit unique catalytic properties. These complexes have been investigated for their potential applications in organic synthesis and material science, further demonstrating the versatility of this compound.

The biological activity of tert-butyl 3-hydroxy-9-azabicyclo[3.3.1]nonane-9-carboxylate has been studied extensively in recent years, with particular focus on its interaction with biological targets such as kinases and proteases. Preclinical data suggest that derivatives of this compound may exhibit potent inhibitory effects on these enzymes, which are implicated in various diseases including cancer and inflammatory disorders. Further research is needed to fully elucidate its mechanism of action and to optimize its pharmacological properties.

The development of novel pharmaceuticals often involves a multidisciplinary approach, combining expertise from organic chemistry, medicinal chemistry, pharmacology, and bioinformatics. The study of compounds like tert-butyl 3-hydroxy-9-azabicyclo[3.3.1]nonane-9-carboxylate exemplifies this collaborative effort, as it requires insights from multiple fields to fully understand its potential applications.

In conclusion, tert-butyl 3-hydroxy-9-azabicyclo[3.3.1]nonane-9-carboxylate (CAS No. 1784033-85-7) is a fascinating compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents, while its synthetic accessibility allows for further exploration of its biological activities.